Cas no 56070-16-7 (Terbufos Sulfone)

• Product Name: Terbufos Sulfone
• CAS No: 56070-16-7
• MF: C₉H₂₁O₄PS₃
• MW: 320.429400205612
• CID: 371184
• PubChem ID: 329753831
• Update Time: 2026-05-14

Terbufos Sulfone Chemical and Physical Properties

Names and Identifiers

• Phosphorodithioic acid,S-[[(1,1-dimethylethyl)sulfonyl]methyl] O,O-diethyl ester
• TERBUFOS SULFONE
• Terbufos-sulfone
• tert-butylsulfonylmethylsulfanyl-diethoxy-sulfanylidene-λ⁵-phosphane
• tert-butylsulfonylmethylsulfanyl-diethoxy-sulfanylidene
• Terbufos Sulfone

• InChI Key： DWZSTEUTHNUVQD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 320.03400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.2000 (rough estimate)
• Refractive Index: 1.5210 (estimate)
• PSA: 128.18000
• LogP: 4.91930

Terbufos Sulfone Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300 + H310 + H330
• Warning Statement： MissingPhrase-N15.00950417-P260-P262-P280-P302
  P352
  P310-P304
  P340
  P310
• Hazardous Material transportation number：UN 2810 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 26/27/28
• Safety Instruction： 36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R26/27/28
• Storage Condition：2-8°C